Cas no 2470437-53-5 (3-(4-hydroxypiperidin-4-yl)methyl-7-nitro-3,4-dihydroquinazolin-4-one dihydrochloride)

• Product Name: 3-(4-hydroxypiperidin-4-yl)methyl-7-nitro-3,4-dihydroquinazolin-4-one dihydrochloride
• CAS No: 2470437-53-5
• MF: C₁₄H₁₈Cl₂N₄O₄
• MW: 377.223121166229
• MDL: MFCD32711282
• CID: 5361222
• PubChem ID: 154877016
• Update Time: 2025-05-20

3-(4-hydroxypiperidin-4-yl)methyl-7-nitro-3,4-dihydroquinazolin-4-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Hydroxypiperidin-4-yl)methyl]-7-nitroquinazolin-4-one;dihydrochloride
• Z4582640810
• 3-[(4-hydroxypiperidin-4-yl)methyl]-7-nitro-3,4-dihydroquinazolin-4-one dihydrochloride
• 3-(4-hydroxypiperidin-4-yl)methyl-7-nitro-3,4-dihydroquinazolin-4-one dihydrochloride

• MDL： MFCD32711282
• Inchi： 1S/C14H16N4O4.2ClH/c19-13-11-2-1-10(18(21)22)7-12(11)16-9-17(13)8-14(20)3-5-15-6-4-14;;/h1-2,7,9,15,20H,3-6,8H2;2*1H
• InChI Key： DGAWSTQSSABWMF-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC1(CN2C=NC3C=C(C=CC=3C2=O)[N+](=O)[O-])CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 484
• Topological Polar Surface Area: 111

Additional information on 3-(4-hydroxypiperidin-4-yl)methyl-7-nitro-3,4-dihydroquinazolin-4-one dihydrochloride

3-(4-Hydroxypiperidin-4-yl)methyl-7-nitro-3,4-dihydroquinazolin-4-one Dihydrochloride: A Comprehensive Overview

3-(4-Hydroxypiperidin-4-yl)methyl-7-nitro-3,4-dihydroquinazolin-4-one dihydrochloride, also known by its CAS number 2470437-53-5, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of quinazolinone derivatives, which have been extensively studied for their diverse biological activities. The molecule features a quinazolinone core with a nitro group at the 7-position and a hydroxypiperidine moiety attached via a methylene group at the 3-position. These structural elements contribute to its unique chemical properties and biological functions.

The synthesis of 3-(4-hydroxypiperidin-4-yl)methyl derivatives has been a focal point in organic chemistry due to their versatility in forming bioactive molecules. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex structures. For instance, researchers have employed catalytic asymmetric synthesis to assemble the hydroxypiperidine ring with high enantioselectivity. This approach not only enhances the purity of the final product but also opens avenues for exploring stereochemical effects on biological activity.

The presence of the nitro group at the 7-position of the quinazolinone ring imparts distinct electronic properties to the molecule. Nitro groups are known to act as electron-withdrawing groups, which can influence the reactivity and stability of the compound. In pharmacological studies, nitro-substituted quinazolinones have shown promising anti-cancer and anti-inflammatory activities. Recent research has highlighted the role of this compound in modulating key signaling pathways involved in cancer cell proliferation and apoptosis.

The hydroxypiperidine moiety attached to the quinazolinone core adds another layer of complexity to this molecule. Piperidine derivatives are well-known for their ability to form hydrogen bonds, which can enhance bioavailability and target specificity. In this case, the hydroxyl group on the piperidine ring may play a critical role in intermolecular interactions, potentially facilitating binding to specific protein targets. Studies have suggested that this moiety contributes significantly to the compound's selectivity towards certain receptors or enzymes.

From a pharmacological perspective, cas no 2470437-53 has garnered attention for its potential therapeutic applications. Preclinical studies have demonstrated its efficacy in inhibiting key enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and beta-secretase. These findings underscore its potential as a candidate for treating Alzheimer's disease and other related conditions.

In addition to its pharmacological applications, this compound has also been explored for its role in chemical catalysis. The quinazolinone framework has been utilized as a ligand in transition metal-catalyzed reactions, facilitating selective transformations of organic substrates. Recent advancements in catalytic chemistry have further expanded its utility in asymmetric synthesis and cross-coupling reactions.

The dihydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its enhanced solubility and stability. This form ensures consistent dosing and bioavailability when administered as a drug candidate. Researchers have optimized salt formation conditions to maximize yield and purity, ensuring scalability for large-scale production.

In conclusion, 3-(4-hydroxypiperidin-4-yl)methyl-substituted quinazolinones represent a promising class of compounds with diverse applications in medicine and chemistry. Ongoing research continues to unravel their full potential, paving the way for innovative therapeutic interventions and advanced chemical processes.